Cas no 1803688-50-7 (4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol)

• Product Name: 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol
• CAS No: 1803688-50-7
• MF: C₈H₁₀F₂N₂O
• MW: 188.174608707428
• CID: 4855332
• Update Time: 2025-06-30

4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol

• Inchi： 1S/C8H10F2N2O/c1-4-6(11)5(3-13)2-12-7(4)8(9)10/h2,8,13H,3H2,1H3,(H2,11,12)
• InChI Key： MGDNROXBRORXNE-UHFFFAOYSA-N
• SMILES： FC(C1C(C)=C(C(CO)=CN=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 168
• XLogP3: 0.9
• Topological Polar Surface Area: 59.1

Additional information on 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol

Introduction to 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol (CAS No. 1803688-50-7)

4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol, with the CAS number 1803688-50-7, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include an amino group, a difluoromethyl moiety, and a methyl substituent on a pyridine ring. These functionalities contribute to its potential applications in the development of novel therapeutic agents.

The chemical structure of 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol is particularly intriguing due to the presence of the difluoromethyl group. Fluorinated compounds have been extensively studied for their ability to modulate biological activity and improve pharmacokinetic properties. The difluoromethyl moiety can enhance the lipophilicity and metabolic stability of molecules, making it a valuable functional group in drug design.

Recent research has highlighted the potential of 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol as a lead compound for the development of new drugs. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes and receptors involved in disease pathways. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound demonstrated potent inhibitory activity against a specific kinase, which is implicated in several cancers.

In addition to its potential as a therapeutic agent, 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol has also been explored for its use as an intermediate in the synthesis of other bioactive molecules. The versatility of this compound lies in its ability to undergo various chemical transformations, allowing researchers to introduce additional functional groups or modify existing ones to optimize biological activity and pharmacological properties.

The synthesis of 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol has been reported using several methods. One common approach involves the reaction of 2-bromo-4-amino-3-methylpyridine with difluoroiodomethane followed by reduction and methylation steps. This multi-step process yields the desired compound with high purity and yield, making it suitable for large-scale production and further pharmaceutical development.

The physicochemical properties of 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol are also noteworthy. It is a solid at room temperature with a melting point ranging from 110 to 115°C. The compound is moderately soluble in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in biological assays and formulation development.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol are limited, it is generally considered safe for laboratory use when proper precautions are taken. Researchers should follow standard safety protocols when handling this compound, including wearing appropriate personal protective equipment (PPE) and working in well-ventilated areas.

The future prospects for 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol are promising. Ongoing research aims to further elucidate its mechanism of action and explore its potential applications in treating various diseases. Additionally, efforts are being made to optimize its pharmacokinetic properties through structural modifications and formulation strategies.

In conclusion, 4-Amino-2-(difluoromethyl)-3-methylpyridine-5-methanol (CAS No. 1803688-50-7) represents a valuable compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features, combined with its promising biological activity, make it an attractive candidate for further investigation and development as a therapeutic agent.